Cas no 2887-56-1 (1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one)

• Product Name: 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one
• CAS No: 2887-56-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 277778
• PubChem ID: 137757
• Update Time: 2025-10-31

1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-bromo-2-hydroxy-3-methylphenyl)-
• 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one
• Propiophenone, 5'-bromo-2'-hydroxy-3'-methyl-
• Propiophenone, 5-bromo-2-hydroxy-3-methyl-
• DTXSID00183069
• AKOS012519290
• SCHEMBL17210813
• CS-0295697
• 2887-56-1
• Propiophenone, 5-bromo-2-hydroxy-3-methyl-,
• EN300-142128

• Inchi： 1S/C10H11BrO2/c1-3-9(12)8-5-7(11)4-6(2)10(8)13/h4-5,13H,3H2,1-2H3
• InChI Key： SKZDSFWVNVYIIY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)C(CC)=O)O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.994242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.3

Experimental Properties

• Density: 1.443
• Boiling Point: 314°Cat760mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.57
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one

Introduction to 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one (CAS No. 2887-56-1)

1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one, also known by its CAS number 2887-56-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a ketone functional group, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one is C₁₀H₁₁BrO₂, and its molecular weight is approximately 249.10 g/mol. The compound's structure includes a substituted phenyl ring with a bromine atom at the 5-position, a hydroxyl group at the 2-position, and a methyl group at the 3-position, all attached to a propanone moiety. These structural elements endow the molecule with specific chemical properties and reactivity profiles that are of interest in various scientific and industrial contexts.

In recent years, 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one has been extensively studied for its potential as an intermediate in the synthesis of more complex organic molecules, particularly those with medicinal applications. One notable area of research involves its use as a building block in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited potent cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The bromine substituent was found to play a crucial role in enhancing the compound's ability to disrupt cellular processes involved in tumor growth and metastasis.

Beyond its potential as an antitumor agent, 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2022 investigated the neuroprotective effects of this compound in models of Alzheimer's disease. The results indicated that 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one could effectively reduce oxidative stress and inhibit neuroinflammation, thereby protecting neurons from damage and promoting cognitive function.

The hydroxyl group present in 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one contributes to its solubility properties and reactivity with other molecules. This feature makes it an attractive candidate for conjugation with other bioactive molecules to enhance their therapeutic efficacy or delivery properties. For example, researchers have explored the use of this compound as a linker or modifier in drug delivery systems designed to target specific tissues or cells within the body.

In addition to its medicinal applications, 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one has found utility in analytical chemistry and materials science. Its unique spectral properties make it suitable for use as a reference standard or internal standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Furthermore, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand for coordination chemistry applications.

The synthesis of 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of a substituted phenol followed by condensation with acetone or propionitrile. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

In conclusion, 1-(5-bromo-2-hydroxy-3-methylphenyl)propan-1-one (CAS No. 2887-56-1) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique structural features and chemical properties make it an important molecule for further investigation and development. As research continues to uncover new insights into its biological activities and synthetic methodologies, it is likely that this compound will play an increasingly significant role in advancing scientific knowledge and improving human health.